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Compound of Interest

Compound Name: 2,3-Dimethyl-1,3-butadiene

Cat. No.: B165502 Get Quote

An In-depth Technical Guide to the Health and Safety of 2,3-Dimethyl-1,3-butadiene

This guide provides comprehensive health and safety information for 2,3-Dimethyl-1,3-
butadiene, intended for researchers, scientists, and drug development professionals. The

information is compiled from various safety data sheets and chemical databases.

Chemical and Physical Properties
2,3-Dimethyl-1,3-butadiene is a colorless liquid.[1] It is a conjugated diene that is highly

reactive and plays a role in the history of synthetic rubber.[2]
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Property Value Source

Molecular Formula C₆H₁₀ [2]

Molar Mass 82.146 g·mol⁻¹ [3]

Appearance Colorless liquid [1]

Melting Point -76 °C [1]

Boiling Point 68-69 °C [1]

Density 0.726 g/mL at 25 °C [1]

Flash Point -1 °C to -22 °C [1][2]

Vapor Pressure 269 mmHg (37.7 °C) [4]

Solubility

Insoluble in water, soluble in

organic solvents like

chloroform.

[1][5]

Refractive Index n20/D 1.438 [1]

Hazard Identification and Classification
2,3-Dimethyl-1,3-butadiene is classified as a highly flammable liquid and is toxic to aquatic life

with long-lasting effects.[6]

GHS Classification
Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.[6][7]

Short-term (acute) aquatic

hazard
2

H411: Toxic to aquatic life with

long lasting effects.[6]

Long-term (chronic) aquatic

hazard
2

H411: Toxic to aquatic life with

long lasting effects.[6]
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NFPA 704 Rating
The National Fire Protection Association (NFPA) 704 diamond provides a quick overview of the

hazards of a chemical.
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Click to download full resolution via product page

NFPA 704 Diamond for 2,3-Dimethyl-1,3-butadiene[7]

Toxicology and Health Effects
While the chemical, physical, and toxicological properties have not been thoroughly

investigated, exposure may cause irritation.[8]
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Exposure Route Potential Health Effects First Aid Measures

Inhalation
May cause respiratory tract

irritation.[8]

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.[8]

Skin Contact May cause skin irritation.[8]

Take off immediately all

contaminated clothing. Rinse

skin with water/shower.[6]

Eye Contact May cause eye irritation.[8]
Rinse out with plenty of water.

Remove contact lenses.[6]

Ingestion
May be harmful if swallowed.

[8]

Make victim drink water (two

glasses at most). Consult a

doctor if feeling unwell.[6]

Specific toxicological data such as LD50 and LC50 values for 2,3-Dimethyl-1,3-butadiene are

not readily available in the searched literature. No information was found regarding its

carcinogenicity, mutagenicity, or reproductive toxicity.[6]

Safe Handling and Storage
Proper handling and storage procedures are critical to ensure safety in a laboratory setting.

Handling
Work in a well-ventilated area.[7]

Wear appropriate personal protective equipment (PPE).[7]

Keep away from heat, sparks, open flames, and hot surfaces.[6]

Use only non-sparking tools.[7]

Take precautionary measures against static discharge.[6]

Ground and bond container and receiving equipment.[7]
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Storage
Store in a cool, dry, and well-ventilated place.[7]

Keep the container tightly closed.[6]

Keep away from heat and sources of ignition.[6]

Storage class: Flammable liquids (Class 3).[6]

The following workflow illustrates the general procedure for handling this chemical in a

laboratory setting.
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Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Ground and Bond Equipment

Dispense Chemical Using Non-Sparking Tools

Tightly Seal Container After Use Dispose of Waste According to Regulations

Store in a Flammable Liquid Cabinet

Click to download full resolution via product page

General laboratory workflow for handling 2,3-Dimethyl-1,3-butadiene.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 2,3-Dimethyl-
1,3-butadiene.
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PPE Type Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[7]

Skin Protection

Wear flame retardant antistatic protective

clothing. Handle with chemical-resistant gloves.

[6][7]

Respiratory Protection

Required when vapors/aerosols are generated.

A full-face respirator with a filter type ABEK is

recommended.[6][9]

Emergency Procedures
Accidental Release Measures
In case of a spill or leak, follow these procedures:

Evacuate Personnel: Remove all non-essential personnel from the area.[7]

Remove Ignition Sources: Eliminate all sources of ignition.[7]

Ventilate the Area: Ensure adequate ventilation.[7]

Contain the Spill: Use a liquid-absorbent material to contain the spill.[6]

Clean Up: Collect the spilled material and place it in a suitable container for disposal.[7]

Environmental Precautions: Prevent the chemical from entering drains.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

Unsuitable Extinguishing Media: No limitations are given for this substance.[6]

Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and

flash back.[6] Vapors may form explosive mixtures with air.[6]
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Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7]

The decision-making process for responding to a fire is outlined below.

Fire Involving 2,3-Dimethyl-1,3-butadiene

Is the fire small and containable?

Use appropriate fire extinguisher
(Dry chemical, CO2, foam)

Yes

Evacuate the area

No

Call emergency services

Cool surrounding containers with water

Click to download full resolution via product page

Decision-making workflow for fire emergencies.

Experimental Protocols
Detailed experimental protocols for toxicological testing of 2,3-Dimethyl-1,3-butadiene were

not found in the publicly available literature. However, standardized OECD guidelines are

typically followed for such assessments. For instance, acute oral toxicity would generally be

assessed following OECD Guideline 420, while skin irritation would follow OECD Guideline

404. Researchers should consult these and other relevant guidelines when designing studies

to evaluate the toxicological properties of this compound.
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Disposal Considerations
Dispose of 2,3-Dimethyl-1,3-butadiene and its containers in accordance with local, regional,

and national regulations.[6] The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[7] Do not contaminate

water, foodstuffs, feed, or seed by storage or disposal.[7] Do not discharge to sewer systems.

[7]

This guide is intended to provide a comprehensive overview of the health and safety aspects of

2,3-Dimethyl-1,3-butadiene. It is crucial to always consult the most up-to-date Safety Data

Sheet (SDS) from the supplier before handling this chemical and to ensure that all laboratory

personnel are trained in its safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165502#health-and-safety-information-for-2-3-
dimethyl-1-3-butadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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